Cas no 32494-07-8 (Benzoxazole, 2-(pentylthio)-)

• Product Name: Benzoxazole, 2-(pentylthio)-
• CAS No: 32494-07-8
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 1451180
• Update Time: 2024-08-24

Benzoxazole, 2-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(pentylthio)-

• Inchi： 1S/C12H15NOS/c1-2-3-6-9-15-12-13-10-7-4-5-8-11(10)14-12/h4-5,7-8H,2-3,6,9H2,1H3
• InChI Key： GWLPVAWULLAUBQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C1SCCCCC

Computed Properties

• Exact Mass: 221.08755

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 161-164 °C(Press: 8 Torr)
• PSA: 26.03
• pka: 1.07±0.10(Predicted)